Cas no 113842-31-2 (1-(4-bromophenyl)but-3-en-1-ol)

1-(4-Bromophenyl)but-3-en-1-ol is a brominated aromatic alcohol featuring a reactive butenyl side chain, making it a versatile intermediate in organic synthesis. The presence of both a hydroxyl group and a vinyl moiety allows for further functionalization, enabling applications in cross-coupling reactions, polymer chemistry, and pharmaceutical synthesis. The 4-bromophenyl group enhances its utility in palladium-catalyzed transformations, such as Suzuki or Heck couplings, while the allylic alcohol functionality offers opportunities for oxidation or nucleophilic addition. This compound is particularly valuable in constructing complex molecular architectures due to its dual reactivity, providing a balance of stability and synthetic flexibility under controlled conditions.

1-(4-bromophenyl)but-3-en-1-ol structure

113842-31-2 structure

Product Name:1-(4-bromophenyl)but-3-en-1-ol

CAS No:113842-31-2

MF:C₁₀H₁₁BrO

MW:227.1

MDL:MFCD06201137

CID:1204323

PubChem ID:2757100

Update Time:2025-06-07

1-(4-bromophenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 4-bromo-a-2-propenyl-
- 1-(4-bromophenyl)but-3-en-1-ol
- DA-15346
- 4-(4-Bromophenyl)-1-buten-4-ol
- CS-0267219
- 113842-31-2
- 1-4-bromophenyl-3-buten-1-ol
- F83405
- AKOS010638317
- 1-(4-bromophenyl)-but-3-en-1-ol
- EN300-375822
- A1-15841
- 1-(4-bromophenyl)-3-buten-1-ol
- SCHEMBL5153023
- MDL： MFCD06201137
- Inchi： 1S/C10H11BrO/c1-2-3-10(12)8-4-6-9(11)7-5-8/h2,4-7,10,12H,1,3H2
- InChI Key： CIQQVDRCWZVRLM-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(Br)C=C1)(O)CC=C

Computed Properties

Exact Mass: 225.99933g/mol
Monoisotopic Mass: 225.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.2Å²

1-(4-bromophenyl)but-3-en-1-ol Pricemore >>

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